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Compound of Interest

Compound Name: Cefoselis hydrochloride

Cat. No.: B10799927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cefoselis hydrochloride, a fourth-
generation cephalosporin antibiotic. The document details its chemical identifiers, mechanism
of action, and general experimental methodologies, presenting quantitative data in a structured
format for ease of reference.

Core Chemical and Physical Properties

Cefoselis is a potent, broad-spectrum, beta-lactam antibiotic.[1][2] The hydrochloride salt form
is frequently utilized in research and pharmaceutical formulations.

Chemical Identifiers

The following table summarizes the key chemical identifiers for Cefoselis and its hydrochloride
and sulfate salts.
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- . Cefoselis .
Identifier Cefoselis . Cefoselis Sulfate
Hydrochloride
122841-10-5[1][3][4]
CAS Number 5] 911212-25-4[6][7] 122841-12-7[5]
C19H22N806S2-H2S04]
Molecular Formula C19H22N806S2[3][4][5]  C19H23CINsO6S2[6] 5]
Molecular Weight 522.56 g/mol [5][8] 559.02 g/mol [6][9] 620.64 g/mol [5]
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Mechanism of Action

As a beta-lactam antibiotic, Cefoselis exerts its bactericidal effect by inhibiting the synthesis of

the bacterial cell wall.[2] This action is primarily achieved through the binding and inactivation
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of penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of
peptidoglycan synthesis.[2][4] The disruption of this process leads to a compromised cell wall,
ultimately resulting in cell lysis and bacterial death.[2][4] Cefoselis is effective against a wide
range of Gram-positive and Gram-negative bacteria.[1]
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Mechanism of action of Cefoselis.

Experimental Protocols

Detailed experimental protocols for Cefoselis hydrochloride are typically proprietary or found
within specific published research. However, this section outlines the general methodologies for
key experiments cited in the literature.
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In Vitro Antibacterial Activity Assessment

The in vitro activity of Cefoselis is commonly determined through antimicrobial susceptibility
testing (AST). The primary objective is to determine the minimum inhibitory concentration
(MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a
microorganism.

General Methodology:

» Bacterial Strain Preparation: Pure cultures of clinical isolates are grown on appropriate agar
media and then suspended in a broth to a standardized turbidity (e.g., 0.5 McFarland
standard).

« Antibiotic Dilution: A series of twofold dilutions of Cefoselis hydrochloride are prepared in a
liquid growth medium (e.g., Mueller-Hinton broth).

 Inoculation: The standardized bacterial suspension is inoculated into each dilution of the
antibiotic.

¢ Incubation: The inoculated samples are incubated under specific conditions (e.g., 37°C for
18-24 hours).

e MIC Determination: The MIC is read as the lowest concentration of Cefoselis that shows no
visible turbidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fourth-Generation Cephalosporin]. BenchChem, [2025]. [Online PDF]. Available at:
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chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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